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Compound of Interest

Compound Name: 1D228

Cat. No.: B15601252 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe work environment and

maintaining regulatory compliance. This document provides detailed procedures for the safe

disposal of the product identified as 1D228, which corresponds to a Sigma-Aldrich product

(A9528) containing Amphotericin B.[1][2][3] This substance is a physiologically active

compound and requires careful handling as a hazardous material.[4]

Core Safety Information
Hazard Identification:

The product is classified as causing damage to organs through prolonged or repeated

exposure.[1][4] It is a combustible, acute toxic compound.[1]

Precautionary Measures:

P260: Do not breathe dust.[4]

P264: Wash skin thoroughly after handling.[4]

P270: Do not eat, drink or smoke when using this product.[4]

P314: Get medical advice/attention if you feel unwell.[4]

P501: Dispose of contents/container to an approved waste disposal plant.[4][5]
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Quantitative Data Summary
Parameter Value/Instruction Source

Hazard Class
Specific target organ toxicity -

repeated exposure, Category 1
[1][4]

Signal Word Danger [1][4]

Personal Protective Equipment
Dust mask type N95 (US),

Eyeshields, Gloves
[1]

Storage Temperature 2-8°C [1]

First Aid: Skin Contact

Take off immediately all

contaminated clothing. Rinse

skin with water/shower.

Consult a physician.

[4]

First Aid: Eye Contact

Rinse out with plenty of water.

Call an ophthalmologist.

Remove contact lenses.

[4]

First Aid: Ingestion

Immediately make victim drink

water (two glasses at most).

Consult a physician.

[4]

Experimental Protocols: Safe Handling and Disposal
Workflow
Adherence to a strict protocol is essential when handling and disposing of 1D228. The following

steps provide a clear guide for laboratory personnel.

Personal Protective Equipment (PPE)
Before handling the substance, ensure the following PPE is worn:

Gloves: Use proper glove removal technique to avoid skin contact. Dispose of contaminated

gloves after use in accordance with applicable laws and good laboratory practices.[4]

Eye Protection: Wear safety glasses or goggles.[1]
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Respiratory Protection: A dust mask (type N95 or equivalent) is required when dusts are

generated.[1]

Lab Coat: A lab coat should be worn to protect clothing.

Step-by-Step Disposal Procedure
The primary directive for this product is disposal via an approved hazardous waste facility.[4]

Do not dispose of this material down the drain or in regular trash.

Waste Collection:

Collect waste material, including any unused product and contaminated disposables (e.g.,

pipette tips, gloves), in a designated, compatible, and clearly labeled hazardous waste

container.[6][7]

It is best practice to use the original container for the disposal of the chemical if possible. If

not, ensure the waste container is made of a material that does not react with the contents

and has a secure, leak-proof cap.[7][8]

Keep the hazardous waste container closed except when adding waste.[6][8]

Labeling:

Label the waste container clearly with "Hazardous Waste" and the chemical name

("Amphotericin B mixture").[6][7] Include the date when waste was first added.

Storage:

Store the waste container in a designated, secure area, away from incompatible materials.

[8]

Utilize secondary containment, such as a lab tray, to capture any potential leaks.[8]

Disposal Request:

Contact your institution's Environmental Health & Safety (EH&S) department or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.[8]
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Follow all institutional and local regulations for hazardous waste disposal.

Empty Container Disposal:

Empty containers that held this product must be treated as hazardous waste unless

properly decontaminated.[4]

To decontaminate, triple-rinse the container with a suitable solvent. Collect the rinsate as

hazardous waste.[6] After triple-rinsing, the container may be disposed of in the regular

trash, but always confirm this with your local regulations.[6]

Visualized Workflows
The following diagrams illustrate the necessary workflows for handling and disposing of

hazardous chemicals like 1D228.
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Caption: General workflow for safe chemical handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15601252?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15601252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Waste Generated

Is it Hazardous per SDS?

Dispose in Regular Trash

 No 

Collect in Labeled Container

 Yes 

Dispose Down Drain (if permitted) Store in Secondary Containment

Arrange EH&S Pickup

Click to download full resolution via product page

Caption: Decision-making process for chemical waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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